Cas no 2287340-33-2 (3-Pentylbicyclo[1.1.1]pentan-1-amine)

• Product Name: 3-Pentylbicyclo[1.1.1]pentan-1-amine
• CAS No: 2287340-33-2
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 5946427
• PubChem ID: 137942378
• Update Time: 2025-05-26

3-Pentylbicyclo[1.1.1]pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2287340-33-2
• EN300-6761891
• 3-Pentylbicyclo[1.1.1]pentan-1-amine

• Inchi： 1S/C10H19N/c1-2-3-4-5-9-6-10(11,7-9)8-9/h2-8,11H2,1H3
• InChI Key： GXIPRNGROJZFGO-UHFFFAOYSA-N
• SMILES： NC12CC(CCCCC)(C1)C2

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-Pentylbicyclo[1.1.1]pentan-1-amine

Introduction to 3-Pentylbicyclo[1.1.1]pentan-1-amine (CAS No. 2287340-33-2)

3-Pentylbicyclo[1.1.1]pentan-1-amine (CAS No. 2287340-33-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of bicyclic amines, which are known for their diverse biological activities and structural flexibility. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding 3-Pentylbicyclo[1.1.1]pentan-1-amine.

The chemical structure of 3-Pentylbicyclo[1.1.1]pentan-1-amine is characterized by a bicyclo[1.1.1]pentane core with a pentyl substituent attached to one of the nitrogen atoms. The bicyclo[1.1.1]pentane scaffold is a highly strained and rigid structure, which imparts unique conformational properties to the molecule. This rigidity can influence the compound's interactions with biological targets, making it an attractive candidate for drug design and development.

The synthesis of 3-Pentylbicyclo[1.1.1]pentan-1-amine has been reported using various methodologies, including transition-metal-catalyzed reactions and organocatalytic approaches. One of the most efficient routes involves the use of palladium-catalyzed cross-coupling reactions, which allow for the selective introduction of the pentyl group onto the bicyclic framework. This method provides high yields and excellent regioselectivity, making it suitable for large-scale production.

In terms of biological activities, 3-Pentylbicyclo[1.1.1]pentan-1-amine has shown promising results in several areas of research. Recent studies have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets in the treatment of various diseases, including neurological disorders and cardiovascular diseases. Specifically, 3-Pentylbicyclo[1.1.1]pentan-1-amine has been found to exhibit agonistic activity at certain GPCRs, suggesting its potential as a lead compound for drug discovery.

Beyond its interactions with GPCRs, 3-Pentylbicyclo[1.1.1]pentan-1-amine has also been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells, indicating its potential use in treating inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-Pentylbicyclo[1.1.1]pentan-1-amine have also been studied to assess its suitability as a therapeutic agent. Preliminary data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring effective drug delivery and minimizing adverse effects.

In addition to its therapeutic potential, 3-Pentylbicyclo[1.1.1]pentan-1-amine has been explored as a tool compound in chemical biology research. Its unique structure allows it to serve as a scaffold for probing protein-protein interactions and identifying novel binding sites on target proteins. This application is particularly valuable in understanding complex biological pathways and developing more targeted therapies.

The safety profile of 3-Pentylbicyclo[1.1.1]pentan-1-amine has been evaluated through various preclinical studies, including toxicity assays and genotoxicity tests. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or mutagenic effects.

In conclusion, 3-Pentylbicyclo[1.1.1]pentan-1-amine (CAS No. 2287340-33-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological activities and pharmacokinetic properties, makes it an attractive candidate for further development as a therapeutic agent or as a tool compound in chemical biology studies.